Cas no 887591-43-7 (3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine)

• Product Name: 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine
• CAS No: 887591-43-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD07383080
• CID: 713653
• PubChem ID: 53425261
• Update Time: 2025-11-02

3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,3-[4-(dimethylamino)phenyl]-
• 3-(4-Dimethylamino-phenyl)-isoxazol-5-ylamine
• 3-[4-(Dimethylamino)phenyl]-1,2-oxazol-5-amine
• 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine
• DTXSID00698820
• 3-(4-(Dimethylamino)phenyl)isoxazol-5-amine
• 887591-43-7
• EN300-1829368

• MDL： MFCD07383080
• Inchi： 1S/C11H13N3O/c1-14(2)9-5-3-8(4-6-9)10-7-11(12)15-13-10/h3-7H,12H2,1-2H3
• InChI Key： MNQVUIPOPQBDQZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC=2)N(C)C)=N1)N

Computed Properties

• Exact Mass: 203.106
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine

Comprehensive Overview of 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine (CAS No. 887591-43-7)

3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine (CAS No. 887591-43-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, often referred to by its systematic name, belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a dimethylamino group and an amine functionality in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine has increased due to its potential role in the development of novel pharmaceuticals. Researchers are particularly interested in its ability to serve as a building block for kinase inhibitors and antimicrobial agents, which are critical in addressing global health challenges such as antibiotic resistance and chronic diseases. The compound's unique structure allows for selective modifications, enabling the creation of targeted therapies with improved efficacy and reduced side effects.

From a material science perspective, 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine is being explored for its potential applications in organic electronics and photovoltaic devices. Its conjugated system and electron-donating properties make it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. As the world shifts toward sustainable energy solutions, the role of such compounds in advancing green technologies cannot be overstated.

The synthesis of 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the growing need for efficient and scalable production methods. These innovations align with the broader trend of green chemistry, which emphasizes minimizing environmental impact while maximizing efficiency.

In the agrochemical sector, 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine is being investigated for its potential as a pesticide intermediate. Its structural features may contribute to the development of new crop protection agents that are both effective and environmentally friendly. This is particularly relevant as the agricultural industry seeks to balance productivity with sustainability, a topic that has become a focal point in global discussions about food security.

For researchers and industry professionals, understanding the physicochemical properties of 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine is essential. The compound exhibits moderate solubility in polar organic solvents, and its stability under various conditions has been well-documented. These characteristics are crucial for its handling, storage, and application in different experimental and industrial settings.

As the scientific community continues to explore the potential of 3-4-(dimethylamino)phenyl-1,2-oxazol-5-amine, its relevance in cutting-edge research is expected to grow. Whether in the development of next-generation therapeutics, advanced materials, or sustainable agricultural solutions, this compound represents a promising avenue for innovation. Its versatility and adaptability make it a valuable asset in the ongoing pursuit of scientific and technological progress.